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Compound of Interest

Compound Name: ZK 187638

Cat. No.: B1684396 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of ZK 187638, a

noncompetitive antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid

(AMPA) receptor, for in vitro cell culture experiments.

Introduction
ZK 187638, with the chemical name 2,3-Dimethyl-6-phenyl-12H-[1][2]dioxolo[4,5-h]imidazo[1,2-

c][2][3]benzodiazepine, is a potent and specific inhibitor of AMPA receptors. These receptors

are ionotropic glutamate receptors that mediate the majority of fast excitatory synaptic

transmission in the central nervous system. By binding to a site distinct from the glutamate

binding site, ZK 187638 noncompetitively inhibits the ion channel, preventing the influx of

cations and subsequent neuronal depolarization. This mechanism of action makes ZK 187638
a valuable tool for studying the roles of AMPA receptors in physiological and pathological

processes, including neurodegenerative diseases.
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Property Value

Chemical Name
2,3-Dimethyl-6-phenyl-12H-[1][2]dioxolo[4,5-

h]imidazo[1,2-c][2][3]benzodiazepine

Molecular Formula C₂₀H₁₇N₃O₂

Molecular Weight 331.38 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage
Short-term (days to weeks): 0 - 4°C, dry and

dark. Long-term (months to years): -20°C.

In Vitro Activity of ZK 187638
Cell Type Assay IC₅₀

Cultured Hippocampal

Neurons

Inhibition of kainate-induced

currents
3.4 µM[1]

Signaling Pathway
The following diagram illustrates the mechanism of action of ZK 187638 as a noncompetitive

AMPA receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for ZK 187638 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684396#preparing-zk-187638-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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